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Compound of Interest

Compound Name: TCO-PEG6-amine

Cat. No.: B11825348 Get Quote

For researchers, scientists, and drug development professionals venturing into the world of

bioconjugation, TCO-PEG6-amine has emerged as a powerful and versatile tool. This

heterobifunctional linker molecule is at the forefront of "click chemistry," a field of chemical

reactions known for their high efficiency, specificity, and biocompatibility. This guide provides a

comprehensive overview of TCO-PEG6-amine, its reaction mechanisms, experimental

protocols, and key applications, with a focus on clarity and practical utility for beginners.

Core Concepts: Understanding TCO-PEG6-amine
TCO-PEG6-amine is a molecule with three key components, each playing a crucial role in its

function:

trans-Cyclooctene (TCO): This is a highly strained eight-carbon ring with a trans double

bond. This strain is the driving force behind its rapid and highly specific reaction with

tetrazine partners in a bioorthogonal "click" reaction.

Polyethylene Glycol (PEG6): The six-unit polyethylene glycol spacer is a hydrophilic chain

that enhances the solubility of the molecule in aqueous buffers, which are common in

biological experiments. It also provides a flexible linker arm that minimizes steric hindrance,

allowing the TCO group to be more accessible for reaction.[1]

Amine (NH2): The terminal primary amine group provides a reactive handle for conjugation

to various biomolecules. It readily reacts with activated esters (like NHS esters) or carboxylic

acids (in the presence of coupling agents) to form stable amide bonds.[2]
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This trifecta of functionalities makes TCO-PEG6-amine an ideal reagent for a two-step

bioconjugation strategy. First, the amine group is used to attach the TCO-PEG6 linker to a

molecule of interest. Then, the exposed TCO group can be "clicked" with a tetrazine-modified

molecule.

Physicochemical and Reactivity Data
For successful experimental design, it is crucial to understand the properties of TCO-PEG6-
amine. The following tables summarize its key physicochemical characteristics and the kinetics

of its hallmark reaction with tetrazines.

Property Value Reference(s)

Chemical Formula C23H44N2O8 [2][3][4]

Molecular Weight 476.6 g/mol [2][3]

CAS Number 2353409-94-4 [2][3][4]

Purity >95% or >96% [2][4]

Solubility Water, DMF, DMSO [2]

Storage Conditions -20°C [2]

Table 1: Physicochemical Properties of TCO-PEG6-amine

The inverse-electron-demand Diels-Alder (iEDDA) reaction between TCO and tetrazine is

renowned for its exceptional speed. The table below presents a range of reported second-order

rate constants, which are a measure of reaction velocity.
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Reactants Rate Constant (k) in M⁻¹s⁻¹ Reference(s)

General TCO-tetrazine ligation 1 - 1 x 10^6 [5]

General > 800 [6]

Methyl-substituted tetrazines

with TCO
~1000 [5]

Hydrogen-substituted

tetrazines with TCO
up to 30,000 [5]

Dipyridal tetrazine and TCO 2000 (±400) [5]

ATTO-tetrazines with TCO up to 1000 [5]

Table 2: Second-Order Rate Constants for the TCO-Tetrazine Reaction

The TCO-Tetrazine Click Reaction: A Mechanistic
Overview
The core of TCO-PEG6-amine's utility lies in the bioorthogonal iEDDA cycloaddition reaction

with a 1,2,4,5-tetrazine. This reaction is highly specific and can proceed efficiently in complex

biological media without interfering with native biological processes.

The reaction mechanism is a concerted [4+2] cycloaddition, followed by a retro-Diels-Alder

reaction that releases nitrogen gas (N₂), forming a stable and irreversible dihydropyridazine

product. This release of nitrogen gas is a thermodynamic driving force for the reaction,

contributing to its high efficiency.
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Caption: The inverse-electron-demand Diels-Alder reaction between TCO and tetrazine.

Experimental Protocols: A Step-by-Step Guide
The following protocols provide a general framework for using TCO-PEG6-amine in a typical

bioconjugation experiment, such as labeling a protein. It is important to note that these are

starting points, and optimization may be necessary for specific applications.

Protocol 1: Labeling a Biomolecule with TCO-PEG6-
amine via NHS Ester Chemistry
This protocol assumes the biomolecule of interest has been modified to contain a primary

amine and is being reacted with a TCO-PEG-NHS ester. For using TCO-PEG6-amine directly,

the biomolecule would need to have an activated carboxyl group.

Materials:

TCO-PEG-NHS ester (e.g., TCO-PEG6-NHS ester)

Biomolecule with primary amines (e.g., protein) in an amine-free buffer (e.g., PBS, pH 7.2-

8.0)

Anhydrous DMSO or DMF

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Desalting column or dialysis cassette

Procedure:

Prepare the Biomolecule: Dissolve the biomolecule in the reaction buffer at a concentration

of 1-5 mg/mL. If the buffer contains primary amines (e.g., Tris or glycine), perform a buffer

exchange into an amine-free buffer.[5]

Prepare the TCO-PEG-NHS Ester: Immediately before use, dissolve the TCO-PEG-NHS

ester in anhydrous DMSO or DMF to a stock concentration of 10 mM.
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Reaction: Add a 10- to 20-fold molar excess of the TCO-PEG-NHS ester solution to the

biomolecule solution.

Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or 2 hours

at 4°C.

Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 50-

100 mM and incubate for 5-15 minutes at room temperature.[7]

Purification: Remove excess, unreacted TCO-PEG-NHS ester using a desalting column or

by dialysis.

Protocol 2: TCO-Tetrazine Click Reaction
Materials:

TCO-labeled biomolecule (from Protocol 1)

Tetrazine-labeled molecule

Reaction buffer (e.g., PBS, pH 7.4)

Procedure:

Prepare Reactants: Prepare solutions of the TCO-labeled biomolecule and the tetrazine-

labeled molecule in the reaction buffer.

Reaction: Mix the TCO- and tetrazine-labeled molecules. A slight molar excess (1.05-1.5

equivalents) of the tetrazine-functionalized molecule is often recommended.[8]

Incubation: Incubate the reaction for 30-120 minutes at room temperature. The reaction can

also be performed at 4°C, which may require a longer incubation time.[5]

Analysis and Purification: The reaction progress can be monitored by techniques such as

SDS-PAGE, mass spectrometry, or UV-Vis spectroscopy (disappearance of the tetrazine

absorbance peak around 520 nm).[5] If necessary, the final conjugate can be purified by

size-exclusion chromatography.[8]
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Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for a two-step bioconjugation using TCO-
PEG6-amine.

Step 1: TCO Labeling

Step 2: Tetrazine Click Reaction

Biomolecule
(e.g., Protein)

Amide Bond Formation

TCO-PEG6-Amine Derivative
(e.g., NHS Ester)

TCO-Labeled Biomolecule

Purification

iEDDA Click Reaction

TCO-Labeled Biomolecule

Tetrazine-Payload

Final Bioconjugate

Purification (Optional)
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Click to download full resolution via product page

Caption: A typical two-step bioconjugation workflow using TCO-PEG6-amine.

Applications in Research and Drug Development
The unique properties of TCO-PEG6-amine have led to its widespread adoption in various

cutting-edge applications:

PROTACs (Proteolysis Targeting Chimeras): TCO-PEG6-amine is used as a linker in the

synthesis of PROTACs.[3] These are bifunctional molecules that bring a target protein into

proximity with an E3 ubiquitin ligase, leading to the target protein's degradation. The click

chemistry approach allows for the modular and efficient assembly of different target-binding

and E3 ligase-binding moieties.

Antibody-Drug Conjugates (ADCs): In the development of ADCs, TCO-PEG6-amine can be

used to attach a potent drug payload to an antibody. The bioorthogonal nature of the click

reaction allows for site-specific conjugation, leading to more homogeneous and well-defined

ADCs with improved therapeutic windows.

Cellular Imaging and Tracking: By conjugating a TCO-PEG6-amine-modified biomolecule

with a tetrazine-fluorophore, researchers can visualize and track the biomolecule of interest

in living cells with high specificity and minimal background.

Surface Functionalization: TCO-PEG6-amine can be used to immobilize biomolecules onto

surfaces for applications such as biosensors and microarrays.

Conclusion
TCO-PEG6-amine is a powerful and versatile reagent that has significantly advanced the field

of bioconjugation. Its combination of a bioorthogonal TCO group, a solubilizing PEG spacer,

and a reactive amine handle makes it an invaluable tool for researchers in chemical biology,

drug discovery, and diagnostics. By understanding the core principles of its reactivity and

following well-defined experimental protocols, even beginners can successfully employ TCO-
PEG6-amine to create novel and impactful bioconjugates. As the field of click chemistry

continues to evolve, the applications of TCO-PEG6-amine and similar reagents are poised to
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expand even further, opening up new avenues for scientific discovery and therapeutic

innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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